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Compound of Interest

Compound Name: 2-Amino-6-ethoxybenzothiazole

Cat. No.: B160241

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-6-
ethoxybenzothiazole

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of a compound is fundamental to its application in further
research and development. This guide provides a detailed overview of the core
physicochemical characteristics of 2-Amino-6-ethoxybenzothiazole, an important heterocyclic
amine used as a building block in the synthesis of various biologically active compounds.[1]

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Amino-6-
ethoxybenzothiazole. This data is essential for a range of applications, from designing
synthetic routes to developing analytical methods and formulating new therapeutic agents.
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Property Value Source
Molecular Formula CoH10N20S [21[3114]
Molecular Weight 194.25 g/mol [3B1141[5]
Melting Point 161-163 °C [5]

322 to 325 °F (161.1t0 162.8 2]

OC)

Boiling Point (Predicted)

356.1 £34.0 °C

[5]

Solubility

Less than 1 mg/mL at 73 °F
(22.8 °C)

[2]

Less than 0.1 g/100 mL at 23
°C

[5]

pKa (Predicted)

4.75+0.10

[5]

Physical Description

Off-white powder

[2]

InChl

INChI=1S/C9H10N20S/c1-2-
12-6-3-4-7-8(5-6)13-9(10)11-
7/h3-5H,2H2,1H3,(H2,10,11)

[2]

SMILES

CCOC1=CC2=C(C=C1)N=C(S
2N

[2]

Experimental Protocols

While specific, detailed experimental protocols for the determination of every physicochemical

property of 2-Amino-6-ethoxybenzothiazole are not readily available in the public domain,

generalized methods for the synthesis of related benzothiazole derivatives can provide a

foundational understanding. The synthesis of 2-aminobenzothiazoles often involves the

cyclization of a substituted phenylthiourea.

General Synthesis of 2-Amino-6-substituted

Benzothiazoles
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A common method for the synthesis of 2-amino-6-substituted benzothiazoles involves the
reaction of a corresponding substituted aniline with a thiocyanate salt in an acidic medium,
followed by cyclization induced by a halogen.[6]

Materials:

e Substituted aniline (e.g., p-phenetidine for 2-Amino-6-ethoxybenzothiazole)

o Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

e Glacial acetic acid

e Bromine or Sulfuryl chloride

o Ethanol for recrystallization

Procedure:

o A solution of the substituted aniline is prepared in glacial acetic acid.

« To this solution, a solution of potassium thiocyanate in glacial acetic acid is added.

e The mixture is cooled in an ice bath, and a solution of bromine in glacial acetic acid is added
dropwise with constant stirring, maintaining a low temperature.

 After the addition is complete, the reaction mixture is stirred for several hours at room
temperature.

e The resulting precipitate is filtered, washed with water, and then neutralized with an
appropriate base (e.g., ammonium hydroxide).

e The crude product is then purified by recrystallization from a suitable solvent, such as
ethanol, to yield the 2-amino-6-substituted benzothiazole.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of 2-amino-6-
substituted benzothiazoles.
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Generalized synthesis workflow for 2-amino-6-substituted benzothiazoles.

Biological Context and Signaling Pathways

2-Amino-6-ethoxybenzothiazole serves as a crucial intermediate in the synthesis of various
compounds with potential biological activity.[1] While specific signaling pathways directly
modulated by this compound are not extensively documented, its derivatives are subjects of
interest in medicinal chemistry. Benzothiazole-containing compounds have been investigated
for a wide range of therapeutic applications, including as antimicrobial, antitumor, and anti-
inflammatory agents.[7] Furthermore, derivatives have been explored for their potential to
target neurological disorders, suggesting possible interactions with receptors in the central
nervous system.[1] The development of novel hydrazone derivatives of 2-amino-6-
nitrobenzothiazole has shown promise in the inhibition of monoamine oxidase A and B (MAO-
A/MAO-B), enzymes critical in the metabolism of neurotransmitters.[8]

The logical relationship for its application in drug discovery is outlined in the following diagram.
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Drug discovery logical workflow starting from 2-Amino-6-ethoxybenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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